Cas no 52210-90-9 (1-(pyridin-4-yl)imidazolidin-2-one)

• Product Name: 1-(pyridin-4-yl)imidazolidin-2-one
• CAS No: 52210-90-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD05670705
• CID: 366949
• PubChem ID: 3746818
• Update Time: 2025-06-09

1-(pyridin-4-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1-(4-pyridinyl)-
• 1-PYRIDIN-4-YL-IMIDAZOLIDIN-2-ONE
• 1-pyridin-4-ylimidazolidin-2-one
• 1-(4-pyridinyl)tetrahydro-2h-imidazol-2-one
• 1-pyridin-4-yl-2-imidazolidinone
• 1-(pyridin-4-yl)imidazolidin-2-one
• 1-(4-pyridyl)-2-imidazolidinone
• SCHEMBL2960834
• Z415687740
• CCG-358201
• MFCD05670705
• FT-0758165
• AKOS006223637
• MS-3660
• AC-18635
• CS-0349646
• CCA21090
• AB22445
• 1-pyridin-4-yl-imidazolidin-2-one, AldrichCPR
• EN300-41171
• DTXSID40395866
• HKCFTGZESMCKJA-UHFFFAOYSA-N
• ethylhydrazineoxalate
• 52210-90-9
• F2199-0359
• A828981

• MDL： MFCD05670705
• Inchi： 1S/C8H9N3O/c12-8-10-5-6-11(8)7-1-3-9-4-2-7/h1-4H,5-6H2,(H,10,12)
• InChI Key： HKCFTGZESMCKJA-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1C=CN=CC=1

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.257
• Melting Point: 210-212°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.584
• PSA: 45.23000
• LogP: 1.00500

1-(pyridin-4-yl)imidazolidin-2-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(pyridin-4-yl)imidazolidin-2-one

Professional Introduction to 1-(pyridin-4-yl)imidazolidin-2-one (CAS No. 52210-90-9)

1-(pyridin-4-yl)imidazolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 52210-90-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidinone class, characterized by a six-membered ring containing two nitrogen atoms and a single oxygen atom. The presence of a pyridine substituent at the 4-position enhances its pharmacological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 1-(pyridin-4-yl)imidazolidin-2-one combines the favorable properties of both the pyridine and imidazolidinone moieties. Pyridine, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, serves as an excellent pharmacophore. Meanwhile, the imidazolidinone ring system offers flexibility and can be further functionalized to modulate biological activity. This dual functionality makes it an attractive candidate for drug discovery programs targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The pyridine moiety in 1-(pyridin-4-yl)imidazolidin-2-one has been particularly explored for its potential to disrupt aberrant signaling pathways. For instance, studies have demonstrated that pyridine-based compounds can selectively inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The imidazolidinone component further contributes to the compound's binding affinity by forming critical hydrogen bonds with key residues in the enzyme active site.

One of the most compelling aspects of 1-(pyridin-4-yl)imidazolidin-2-one is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. For example, modifications at the 2-position of the imidazolidinone ring have been shown to improve solubility and bioavailability, while alterations at the pyridine ring can fine-tune interactions with biological targets. These modifications underscore the compound's potential as a lead structure for further optimization.

The synthesis of 1-(pyridin-4-yl)imidazolidin-2-one involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions between β-keto esters or β-keto amides with hydrazines or hydrazides, followed by cyclization to form the imidazolidinone core. The introduction of the pyridine substituent is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacological profile of 1-(pyridin-4-yl)imidazolidin-2-one has been extensively evaluated in vitro and in vivo. Preclinical studies have revealed promising activity against various cancer models, including leukemia and solid tumors. The compound's ability to inhibit key signaling pathways has led to investigations into its potential as an anti-cancer therapeutic. Additionally, its interaction with other biological targets, such as receptors and ion channels, has opened avenues for exploring its utility in treating neurological disorders and inflammatory conditions.

The development of 1-(pyridin-4-yl)imidazolidin-2-one-based drugs is not without challenges. Like many pharmacological agents, it must navigate issues such as metabolic stability and off-target effects. However, ongoing research efforts are focused on addressing these concerns through structural modifications and formulation strategies. Advances in computational chemistry and high-throughput screening have accelerated the discovery process, enabling rapid identification of promising derivatives.

The future prospects for 1-(pyridin-4-yl)imidazolidin-2-one are bright, with several clinical trials underway evaluating its efficacy in human patients. Collaborative efforts between academic researchers and pharmaceutical companies are driving innovation in this area, paving the way for new treatments targeting unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like 1-(pyridin-4-yl)imidazolidin-2-one will remain at the forefront of therapeutic development.